Cas no 647033-09-8 (Acetic acid, (2-butynyloxy)-, methyl ester)

• Product Name: Acetic acid, (2-butynyloxy)-, methyl ester
• CAS No: 647033-09-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 417788
• PubChem ID: 11252067
• Update Time: 2025-04-19

Acetic acid, (2-butynyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-butynyloxy)-, methyl ester
• methyl 2-but-2-ynoxyacetate
• DTXSID20460066
• 647033-09-8

• Inchi： 1S/C7H10O3/c1-3-4-5-10-6-7(8)9-2/h5-6H2,1-2H3
• InChI Key： XNUQCZPNVMPVPJ-UHFFFAOYSA-N
• SMILES： O(CC#CC)CC(=O)OC

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53